Cas no 1805375-35-2 (4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide)

4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide is a versatile heterocyclic compound featuring a pyridine core functionalized with cyano, difluoromethyl, iodo, and sulfonamide groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of sulfonamide-based inhibitors and halogenated bioactive molecules. The presence of iodine enhances reactivity for cross-coupling reactions, while the difluoromethyl group contributes to metabolic stability. The sulfonamide moiety offers potential for hydrogen bonding, improving target binding affinity. This compound is well-suited for applications in medicinal chemistry, where precise functionalization and structural diversity are critical. High purity and stability further ensure reliable performance in synthetic workflows.

4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide structure

1805375-35-2 structure

Product Name:4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide

CAS No:1805375-35-2

MF:C₇H₄F₂IN₃O₂S

MW:359.09183883667

CID:4875365

Update Time:2025-08-05

4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide
- Inchi： 1S/C7H4F2IN3O2S/c8-6(9)5-3(2-11)1-4(10)13-7(5)16(12,14)15/h1,6H,(H2,12,14,15)
- InChI Key： LNZPKEAEBORURP-UHFFFAOYSA-N
- SMILES： IC1=CC(C#N)=C(C(F)F)C(=N1)S(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 402
XLogP3: 0.8
Topological Polar Surface Area: 105

4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029043194-1g	4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide	1805375-35-2	97%	1g	$1,504.90	2022-04-01

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Additional information on 4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide

4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide (CAS No. 1805375-35-2): A Comprehensive Overview of Its Properties and Applications

The compound 4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide (CAS No. 1805375-35-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a cyano group, a difluoromethyl moiety, and an iodo substituent, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing interest in 4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide is its role in the development of small-molecule inhibitors. These inhibitors are crucial for targeting specific enzymes or proteins involved in diseases such as cancer and metabolic disorders. The presence of the sulfonamide group in this compound enhances its binding affinity to biological targets, making it a valuable scaffold for medicinal chemistry. Additionally, the iodo substituent provides a handle for further functionalization through cross-coupling reactions, a feature highly sought after in organic synthesis.

In the realm of agrochemicals, 4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide has shown promise as a precursor for herbicides and pesticides. The difluoromethyl group is known to improve the bioavailability and stability of agrochemicals, while the cyano group can enhance their interaction with target enzymes in pests. This dual functionality positions the compound as a potential game-changer in sustainable agriculture, a topic of immense relevance given the global push for environmentally friendly farming practices.

The synthesis of 4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide typically involves multi-step organic reactions, including halogenation, sulfonylation, and cyanation. These processes require precise control over reaction conditions to ensure high yield and purity. Recent advancements in flow chemistry and catalysis have further optimized its production, making it more accessible for industrial-scale applications. Researchers are also exploring its use in click chemistry, where its reactive groups can facilitate the rapid assembly of complex molecular architectures.

From a regulatory perspective, 4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide is not classified as a hazardous substance, which simplifies its handling and transportation. However, like all chemical intermediates, it should be used with appropriate safety measures to minimize exposure. The compound's stability under standard storage conditions (typically at room temperature in a dry environment) further enhances its practicality for laboratory and industrial use.

Looking ahead, the demand for 4-Cyano-3-(difluoromethyl)-6-iodopyridine-2-sulfonamide is expected to rise, driven by its expanding applications in life sciences and material science. Innovations in green chemistry are likely to play a pivotal role in its future development, aligning with the broader industry trend toward sustainability. As researchers continue to unlock its potential, this compound is poised to become a cornerstone in the design of next-generation therapeutics and agrochemicals.